Cas no 1397922-61-0 (Pyrotinib dimaleate)

Pyrotinib dimaleate is a small-molecule tyrosine kinase inhibitor that selectively targets human epidermal growth factor receptor 2 (HER2). It is primarily used in the treatment of HER2-positive breast cancer, demonstrating efficacy in inhibiting tumor cell proliferation and survival. The dimaleate salt form enhances solubility and bioavailability, improving pharmacokinetic properties for clinical applications. Pyrotinib dimaleate exhibits strong inhibitory activity against HER2-overexpressing cells and has shown promise in overcoming resistance to other HER2-targeted therapies. Its mechanism involves competitive binding to the ATP-binding site of HER2, blocking downstream signaling pathways. The compound is characterized by high selectivity and a manageable safety profile, making it a viable option for targeted cancer therapy.
Pyrotinib dimaleate structure
Pyrotinib dimaleate structure
Product Name:Pyrotinib dimaleate
CAS No:1397922-61-0
MF:C40H39ClN6O11
MW:815.22
CID:4597019
PubChem ID:72710866
Update Time:2025-06-13

Pyrotinib dimaleate Chemical and Physical Properties

Names and Identifiers

    • Pyrotinib Maleate
    • (R,E)-N-(4-((3-chloro-4-(pyridin-2-ylmethoxy)phenyl)amino)-3-cyano-7-ethoxyquinolin-6-yl)-3-(1-methylpyrrolidin-2-yl)acrylamide maleate
    • BCP29462
    • (E)-N-[4-[[3-chloro-4-(2-pyridylmethoxy)phenyl]amino]-3-cyano-7-ethoxy-6-quinolyl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide maleate
    • Pyrotinib dimaleate
    • (E)-N-[4-[[3-chloro-4-(2-pyridylmethoxy)phenyl]amino]-3-cyano-7-ethoxy-6-quinolyl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide dimaleate
    • SHR-1258 dimaleate
    • UNII-85KUE857XM
    • PYROTINIB MALEATE [WHO-DD]
    • (Z)-but-2-enedioic acid;(E)-N-[4-[3-chloro-4-(pyridin-2-ylmethoxy)anilino]-3-cyano-7-ethoxyquinolin-6-yl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide
    • AKOS040735895
    • HY-104065B
    • 1397922-61-0
    • KLHFGQSCVQPTIN-XUZAKNADSA-N
    • Q27269653
    • MS-31512
    • CS-0046033
    • 85KUE857XM
    • SCHEMBL19512296
    • 2-Propenamide, N-(4-((3-chloro-4-(2-pyridinylmethoxy)phenyl)amino)-3-cyano-7-ethoxy-6-quinolinyl)-3-((2R)-1-methyl-2-pyrrolidinyl)-, (2E)-, (2Z)-2-butenedioate (1:2)
    • SHR1258 dimaleate
    • G16295
    • Inchi: 1S/C32H31ClN6O3.2C4H4O4/c1-3-41-30-17-27-25(16-28(30)38-31(40)12-10-24-8-6-14-39(24)2)32(21(18-34)19-36-27)37-22-9-11-29(26(33)15-22)42-20-23-7-4-5-13-35-23;2*5-3(6)1-2-4(7)8/h4-5,7,9-13,15-17,19,24H,3,6,8,14,20H2,1-2H3,(H,36,37)(H,38,40);2*1-2H,(H,5,6)(H,7,8)/b12-10+;2*2-1-/t24-;;/m1../s1
    • InChI Key: KLHFGQSCVQPTIN-XUZAKNADSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC1=C(C#N)C=NC2=CC(=C(C=C21)NC(/C=C/[C@H]1CCCN1C)=O)OCC)OCC1=CC=CC=N1.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 698.2255752 g/mol
  • Monoisotopic Mass: 698.2255752 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 12
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 187
  • Molecular Weight: 699.1

Pyrotinib dimaleate Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Pyrotinib dimaleate Pricemore >>

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Additional information on Pyrotinib dimaleate

Comprehensive Overview of Pyrotinib Dimaleate (CAS No. 1397922-61-0): Mechanism, Applications, and Research Insights

Pyrotinib dimaleate (CAS No. 1397922-61-0) is a novel, small-molecule tyrosine kinase inhibitor (TKI) that has garnered significant attention in oncology research, particularly for the treatment of HER2-positive breast cancer. This compound, classified as a dual EGFR/HER2 inhibitor, demonstrates potent activity against human epidermal growth factor receptor 2 (HER2)-driven malignancies. Its unique chemical structure and mechanism of action differentiate it from earlier-generation TKIs like lapatinib, offering improved target selectivity and reduced off-target effects.

The rise of precision medicine and targeted cancer therapies has positioned Pyrotinib dimaleate as a promising candidate in clinical oncology. Recent studies highlight its efficacy in overcoming resistance to trastuzumab, a common challenge in HER2-positive metastatic breast cancer treatment. Researchers are particularly interested in its blood-brain barrier penetration capabilities, addressing the critical unmet need for treating brain metastases in advanced breast cancer patients.

From a molecular perspective, Pyrotinib dimaleate (CAS No. 1397922-61-0) irreversibly binds to the ATP-binding sites of EGFR and HER2 receptors, blocking downstream signaling pathways like PI3K/AKT/mTOR and RAS/RAF/MEK/ERK. This dual inhibition strategy has shown superior progression-free survival rates in phase III clinical trials compared to lapatinib-plus-capecitabine regimens. The drug's pharmacokinetic profile, including its oral bioavailability and metabolic stability, makes it suitable for long-term administration.

Current research trends explore combination therapies involving Pyrotinib dimaleate with other targeted agents or immunotherapies. Scientists are investigating its potential in treatment-naïve populations and examining biomarkers for patient stratification. The compound's adverse effect management, particularly regarding diarrhea and hand-foot syndrome, remains an active area of clinical optimization.

The pharmaceutical development of Pyrotinib dimaleate (CAS No. 1397922-61-0) reflects advancements in structure-based drug design. Its dimaleate salt formulation enhances solubility and bioavailability while maintaining chemical stability. Analytical methods for quality control, including HPLC purity testing and polymorph characterization, ensure batch-to-batch consistency in manufacturing.

Emerging data suggests potential applications beyond breast cancer, including HER2-mutated non-small cell lung cancer and gastric carcinomas. Ongoing translational research focuses on understanding acquired resistance mechanisms and developing next-generation inhibitors to address them. The compound's inclusion in major cancer treatment guidelines underscores its clinical relevance.

From a commercial perspective, Pyrotinib dimaleate represents a significant milestone in China's innovative drug development landscape. Its approval by the NMPA (2018) marked the first domestically developed HER2-targeted TKI for metastatic breast cancer. Global expansion efforts and cost-effectiveness analyses are shaping its market adoption in various healthcare systems.

Future directions for Pyrotinib dimaleate (CAS No. 1397922-61-0) research include exploring neoadjuvant applications, optimizing dosing schedules, and developing predictive companion diagnostics. The scientific community continues to investigate its potential in rare HER2-altered tumors and its role within treatment sequencing algorithms for advanced cancers.

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